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Compound of Interest

Compound Name: Otophylloside O

Cat. No.: B1496093

Abstract

Otophylloside O is a C21 steroidal glycoside isolated from the roots of Cynanchum
otophyllum. This document provides a comprehensive technical overview of Otophylloside O,
including its molecular characteristics. Due to the limited availability of research focused
specifically on Otophylloside O, this guide also presents representative experimental
protocols and potential signaling pathways based on studies of structurally similar C21
steroidal glycosides isolated from the same plant species. This information is intended to serve
as a valuable resource for researchers and scientists engaged in natural product chemistry,
drug discovery, and development, particularly in the areas of neuroprotection and oncology.

Molecular Profile of Otophylloside O

Otophylloside O belongs to the class of C21 steroidal glycosides, a group of natural products
known for their diverse biological activities. The fundamental molecular details of
Otophylloside O are summarized below.
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Property Value Source
Molecular Formula C56H84020 [ChemFaces]
Molecular Weight 1077.25 g/mol [ChemFaces]
CAS Number 1326583-08-7 [ChemFaces]
) Cynanchum otophyllum
Source Organism ) [ChemFaces]
Schneid.
Plant Part Roots [ChemFaces]

Representative Experimental Protocols

The following protocols are based on methodologies reported for the isolation and biological
evaluation of C21 steroidal glycosides from Cynanchum otophyllum and are provided as a
guide for researchers working with Otophylloside O.

Isolation and Purification of C21 Steroidal Glycosides

This protocol outlines a general procedure for the extraction and isolation of C21 steroidal
glycosides from the roots of Cynanchum otophyllum.
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Dried and powdered roots of
Cynanchum otophyllum
[Extraction with 95% EthanoD
[Concentration of the extracD
Suspension in H20 and partitioning with
Ethyl Acetate (EtOAc)

EtOAc fraction

Silica gel column chromatography

Gradient elution (e.g., CHCI3-MeOH)
[Collection of fractions]

G/Ionitoring by Thin Layer Chromatography (TLCD

l

Gurther purification by preparative HPL(a

Esolation of pure Otophylloside O]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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